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Compound of Interest

Compound Name:

PIPERAZINE, 1-

(CHLOROACETYL)-4-(2-

METHOXYETHYL)-

CAS No.: 131028-05-2

Cat. No.: B148714

Get Quote

Executive Summary
Itraconazole is a high-molecular-weight triazole antifungal requiring a convergent synthesis

strategy. The core structural challenge is the formation of the central axis connecting the

triazolone moiety and the dioxolane moiety via a piperazine-phenyl linker.

While standard industrial protocols utilize 1-acetyl-4-(4-hydroxyphenyl)piperazine to establish

the requisite N-aryl linkage, this guide also examines the reactivity profile of 1-(chloroacetyl)-4-

(2-methoxyethyl)piperazine. It is critical to note that using the latter reagent will result in an N-

alkylated analog (containing a methoxyethyl tail) rather than the N-arylated Itraconazole target.

This distinction is vital for maintaining the correct Structure-Activity Relationship (SAR).
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The synthesis of Itraconazole is best approached via a convergent route involving two key

fragments:

Fragment A (Triazolone-Piperazine Core): Constructed from a piperazine derivative and a

triazolone precursor.

Fragment B (Dioxolane Side Chain): A mesylated dioxolane derivative.

Pathway Visualization
The following diagram illustrates the standard industrial route compared to the theoretical

outcome of the user-specified reagent.
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Caption: Comparative synthesis flow demonstrating the divergence between the standard

Itraconazole route and the analog pathway generated by the methoxyethyl precursor.

Detailed Experimental Protocol (Standard Route)
This protocol describes the preparation of Itraconazole using the validated 1-acetyl-4-(4-

hydroxyphenyl)piperazine precursor. This ensures the formation of the critical N-phenyl linkage.

Phase 1: Preparation of the Triazolone Intermediate
Objective: Synthesize the "Left-Hand" side of Itraconazole. Reagents:

1-acetyl-4-(4-hydroxyphenyl)piperazine (Starting Material)[1][2][3][4][5]
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2-Bromobutane

Phenyl chloroformate

Hydrazine hydrate

Formamidine acetate

Step-by-Step Methodology:

Nitration & Reduction (Pre-step): If starting from basic piperazine, react 1-(4-

methoxyphenyl)piperazine with p-chloronitrobenzene, followed by reduction to the aniline.

Note: Most labs purchase 1-acetyl-4-(4-hydroxyphenyl)piperazine directly.

Triazolone Ring Closure:

Dissolve 1-acetyl-4-(4-hydroxyphenyl)piperazine (1.0 eq) in DMSO (5 vol).

Add Phenyl chloroformate (1.1 eq) at 0-5°C to form the carbamate.

Add Hydrazine hydrate (1.2 eq) and heat to 60°C for 4 hours.

Add Formamidine acetate (1.5 eq) and reflux (120°C) for 6 hours to close the triazole ring.

Alkylation:

Treat the resulting intermediate with 2-bromobutane (1.2 eq) and NaOH pellets in DMSO

at 50°C to install the sec-butyl group.

Hydrolysis: Reflux in acidic ethanol to remove the acetyl group (if still present) or deprotect

the phenol if necessary.

Isolation: Precipitate in water, filter, and dry.

Yield Target: >85% | Purity: >98% (HPLC).

Phase 2: Coupling with Dioxolane Fragment
Objective: Final assembly of Itraconazole. Reagents:
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Intermediate from Phase 1 (Triazolone-Phenol)

Cis-2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-ylmethyl

methanesulfonate (Fragment B)

Potassium Carbonate (Base)[6]

DMSO (Solvent)

Protocol:

Charge: In a 3-neck flask equipped with N2 flow, charge Intermediate A (1.0 eq) and

Fragment B (1.1 eq).

Solvation: Add DMSO (10 mL/g). Stir until dissolved.

Base Addition: Add anhydrous Potassium Carbonate (K2CO3, 2.0 eq).

Reaction: Heat to 80°C for 12–16 hours. Monitor by TLC (CHCl3:MeOH 9:1) or HPLC.

Work-up:

Cool to 25°C.

Pour reaction mixture into Ice Water (50 mL/g) with vigorous stirring.

The crude Itraconazole will precipitate as an off-white solid.

Filter and wash with water.

Purification:

Dissolve crude solid in boiling Toluene.

Add activated charcoal, filter hot.

Allow to crystallize slowly at room temperature.

Final Yield: ~75-80%.
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Melting Point: 166.2°C (cis-isomer).

Technical Analysis: The User's Reagent
Reagent: 1-(chloroacetyl)-4-(2-methoxyethyl)piperazine

Structural Incompatibility
The user-specified reagent contains two functional groups that differ from the standard

Itraconazole precursor:

Chloroacetyl Group (-C(=O)CH2Cl): This is an electrophilic "handle". In Itraconazole

synthesis, the piperazine nitrogen is typically protected (acetyl) or free (for coupling), not

functionalized with a chloroacetyl group. Using this would create an amide linkage with an

extra carbon spacer, disrupting the conjugation.

2-Methoxyethyl Group (-CH2CH2OCH3): Itraconazole requires a 4-hydroxyphenyl group on

the piperazine nitrogen. Substituting this with a methoxyethyl group changes the molecule

from a lipophilic, rigid aryl-piperazine to a flexible, hydrophilic alkyl-piperazine.

Potential Applications of this Reagent
While not for Itraconazole, this reagent is valuable for:

Ranolazine Analogs: Many anti-anginal drugs use a chloroacetyl-piperazine motif.

Experimental Antifungals: Creating "hybrid" azoles where solubility needs improvement

(methoxyethyl tail increases polarity).

Impurity Synthesis: It may be used to synthesize specific process impurities to validate

analytical methods (e.g., "Methoxyethyl-analog impurity").

Data Summary Table: Reagent Comparison
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Feature Standard Precursor User's Reagent
Impact on
Itraconazole

Chemical Name

1-acetyl-4-(4-

hydroxyphenyl)pipera

zine

1-(chloroacetyl)-4-(2-

methoxyethyl)piperazi

ne

Critical Deviation

N1 Substituent Acetyl (-COCH3)
Chloroacetyl (-

COCH2Cl)

Introduces reactive

alkyl halide

N4 Substituent 4-Hydroxyphenyl 2-Methoxyethyl
Loss of

Pharmacophore

Target Drug
Itraconazole,

Ketoconazole

Ranolazine (analogs),

Novel compounds
Yields inactive analog

Reaction Role
Nucleophile

(Phenol/Amine)

Electrophile (Alkyl

Chloride)
Inverts reaction logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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